![molecular formula C24H19Cl2F3N2O2 B303889 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B303889.png)
4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide, also known as CTQ, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CTQ belongs to the class of quinolinecarboxamide derivatives, which have been shown to possess various biological activities, including anticancer, antiviral, and anti-inflammatory effects.
Mechanism of Action
The exact mechanism of action of 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, studies have suggested that this compound exerts its biological effects by modulating various signaling pathways, including the PI3K/Akt/mTOR pathway, the NF-κB pathway, and the MAPK pathway. This compound has also been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
This compound has been shown to possess various biochemical and physiological effects. In cancer cells, this compound induces apoptosis by activating caspase-3 and caspase-9 and downregulating the expression of anti-apoptotic proteins such as Bcl-2 and survivin. This compound also inhibits cell proliferation by inducing cell cycle arrest and downregulating the expression of cyclin D1 and CDK4. In addition, this compound has been shown to possess anti-inflammatory effects by inhibiting the expression of pro-inflammatory cytokines such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its high potency and selectivity towards cancer cells and viruses. This compound has been shown to possess low toxicity towards normal cells, making it a promising candidate for cancer and viral therapy. However, one of the limitations of using this compound in lab experiments is its poor solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One of the potential applications of this compound is in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. This compound has been shown to possess neuroprotective effects by inhibiting oxidative stress and inflammation in neuronal cells. Another potential application of this compound is in the development of novel antiviral agents against emerging viral infections, such as COVID-19. This compound has been shown to possess broad-spectrum antiviral activity against various RNA viruses, including coronaviruses. Overall, the research on this compound has the potential to lead to the development of novel therapeutics for various diseases.
Synthesis Methods
The synthesis of 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves a multi-step process that starts with the reaction of 2-chloro-5-(trifluoromethyl)aniline with 2-chlorobenzoyl chloride to form 4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide. This intermediate is then treated with sodium hydride and methyl iodide to yield this compound.
Scientific Research Applications
4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, viral infections, and neurodegenerative disorders. In cancer research, this compound has shown promising anticancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines, including breast, lung, and prostate cancer. This compound has also been shown to possess antiviral activity against hepatitis C virus and herpes simplex virus type 1.
properties
Molecular Formula |
C24H19Cl2F3N2O2 |
---|---|
Molecular Weight |
495.3 g/mol |
IUPAC Name |
4-(2-chlorophenyl)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide |
InChI |
InChI=1S/C24H19Cl2F3N2O2/c1-12-20(23(33)31-18-11-13(24(27,28)29)9-10-16(18)26)21(14-5-2-3-6-15(14)25)22-17(30-12)7-4-8-19(22)32/h2-3,5-6,9-11,21,30H,4,7-8H2,1H3,(H,31,33) |
InChI Key |
LAMYZSAORATCEV-UHFFFAOYSA-N |
SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl |
Canonical SMILES |
CC1=C(C(C2=C(N1)CCCC2=O)C3=CC=CC=C3Cl)C(=O)NC4=C(C=CC(=C4)C(F)(F)F)Cl |
Origin of Product |
United States |
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